6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole

• IUPAC Name: 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
• InChI: InChI=1S/C13H17BN2O2/c1-12(2)13(3,4)18-14(17-12)10-6-5-9-8-15-16-11(9)7-10/h5-8H,1-4H3,(H,15,16)
• InChI Key: YDWZPHAJTNZBEG-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(C=C2)C=NN3
• Molecular Formula: C13H17BN2O2
• DSSTOX Substance ID: DTXSID501006636
• Molecular Weight: 244.10 g/mol
• CAS RN: 861905-87-5, 937049-58-6

Description

The compound “6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole” is a chemical compound with a molecular formula of C14H18BNO4. It is a derivative of indazole, which is a type of heterocyclic aromatic organic compound.

Molecular Structure Analysis

The molecular structure of this compound includes an indazole ring attached to a boronic ester group. The boronic ester group, 4,4,5,5-tetramethyl-1,3,2-dioxaborolane, is a commonly used moiety in organic synthesis due to its stability and reactivity.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, compounds with similar structures are often used in Suzuki-Miyaura cross-coupling reactions. These reactions are used to form carbon-carbon bonds, which are key in the synthesis of many organic compounds.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis and Crystal Structure : This compound is a significant intermediate in the synthesis of 1H-indazole derivatives. Its synthesis involves substitution reactions, and its structure is confirmed through various spectroscopic methods and X-ray diffraction. Density Functional Theory (DFT) calculations align with experimental data, indicating the accuracy of the molecular structure obtained (Ye et al., 2021).

• Characterization and DFT Studies : Similar compounds are characterized using FT-IR, NMR, and MS spectroscopies. Single crystal X-ray diffraction is used for structural determination, and DFT calculations are performed for molecular structure analysis, showing consistency with experimental data (Liao et al., 2022).

• Vibrational Properties Studies : The vibrational properties and other physicochemical features of related compounds are studied using DFT and TD-DFT calculations, providing insights into spectroscopic data, geometrical parameters, and molecular structures (Wu et al., 2021).

Application in Organic Synthesis

• Microwave-Assisted Boronate Ester Formation : The compound is used in the microwave-assisted synthesis of heteroaryl-linked benzimidazoles, demonstrating its role in facilitating the synthesis of complex organic structures (Rheault et al., 2009).

• Synthesis of Electron Donors : It serves as an intermediate in the synthesis of new organic electron-donors derived from carbazole and phenothiazine. This highlights its role in the creation of key intermediates in synthetic approaches (Bifari & El-Shishtawy, 2021).

• Preparation of Semiconducting Polymers : This compound is utilized in the synthesis of naphtho[1,2-c:5,6-c′]bis[1,2,5]thiadiazole-based donor–acceptor copolymers, indicating its use in the preparation of high-performance semiconducting polymers (Kawashima et al., 2013).

Miscellaneous Applications

• Synthesis of Fluorescent Probes : It is used in synthesizing novel near-infrared fluorescence probes of carbazole borate ester, indicating its role in the development of advanced imaging tools (You-min, 2014).

• Modulating Spin Dynamics in Molecular Compounds : The compound is involved in the creation of novel 2p–4f compounds, altering the magnetic properties of these materials, which is significant for applications in materials science (Chen et al., 2017).